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Compound of Interest

Compound Name: 1,2-Ethanediol monoricinoleate

Cat. No.: B094819

Essential Safety and Handling Guide for 1,2-
Ethanediol Monoricinoleate

This guide provides crucial safety and logistical information for the handling and disposal of
1,2-Ethanediol monoricinoleate, tailored for researchers, scientists, and drug development
professionals. The following procedures are based on the hazardous properties of its
components, 1,2-Ethanediol (ethylene glycol) and ricinoleic acid.

Hazard Identification and Risk Assessment

1,2-Ethanediol monoricinoleate is an ester formed from 1,2-Ethanediol (ethylene glycol) and
ricinoleic acid. While a specific Safety Data Sheet (SDS) for the combined ester is not readily
available, the primary hazards are associated with the ethylene glycol component.

o Ethylene Glycol: Harmful if swallowed and may cause damage to the kidneys through
prolonged or repeated oral exposure.[1][2][3] It is classified with acute oral toxicity (Category
4) and specific target organ toxicity on repeated exposure (Category 2).[1]

¢ Ricinoleic Acid: Generally considered to have low toxicity.[4][5] However, as with any
laboratory chemical, direct contact should be avoided.[4]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b094819?utm_src=pdf-interest
https://www.benchchem.com/product/b094819?utm_src=pdf-body
https://www.benchchem.com/product/b094819?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=10122000&productDescription%3DEthanediol%2C+extra+pure%2C+SLR+1L&countryCode=GB&language=en
https://www.idesapetroquimica.com/public/assets/p7/productos/fp/grado_ventas_1795_hoja_seg_en.pdf
https://www.chemos.de/import/data/msds/GB_en/107-21-1-A0304069-GB-en.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10122000&productDescription%3DEthanediol%2C+extra+pure%2C+SLR+1L&countryCode=GB&language=en
https://cdn.caymanchem.com/cdn/insert/10009729.pdf
https://www.cir-safety.org/sites/default/files/Castor%20Oil.pdf
https://cdn.caymanchem.com/cdn/insert/10009729.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

The following PPE is mandatory when handling 1,2-Ethanediol monoricinoleate to prevent
skin and eye contact, and inhalation of any aerosols or mists.[6][7][8]

PPE Category Specification

) Chemical safety goggles or a face shield where
Eye Protection o ]
splashing is possible.[8][9]

Chemical-resistant gloves, such as nitrile or
Hand Protection butyl rubber.[8] Gloves must be inspected

before use.[9]

A lab coat or chemical-resistant apron.[10] For
Body Protection larger quantities or significant exposure risk,

impervious clothing may be required.[8][9]

Generally not required if handled in a well-
Resnirat ventilated area.[10] If aerosols or mists are
espiratory ] ) )
generated, use a respirator with an appropriate

cartridge.[8]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for minimizing risk.
e Preparation:
o Ensure a well-ventilated work area, preferably a chemical fume hood.[9][10]
o Confirm that an eyewash station and safety shower are accessible.[10]
o Assemble all necessary equipment and materials before handling the chemical.
o Put on all required PPE as specified in the table above.[6]
e Handling:

o Avoid direct contact with skin and eyes.[9]
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o Do not eat, drink, or smoke in the handling area.[]
o Use appropriate tools (e.g., spatulas, pipettes) to handle the substance.

o Keep containers tightly sealed when not in use to prevent spills or contamination.[7][11]

e Spill Management:

In case of a small spill, absorb the material with an inert absorbent like sand or vermiculite.
[6][10][12]

[¢]

[¢]

For larger spills, contain the spill and prevent it from entering drains.[3][10]

Collect the absorbed material into a suitable, labeled container for disposal.[1][3]

[¢]

[e]

Clean the spill area thoroughly with soap and water.[10]

Disposal Plan

Waste containing 1,2-Ethanediol monoricinoleate must be treated as hazardous waste due
to the ethylene glycol component.

o Waste Collection:

o Collect all waste material, including contaminated PPE and absorbent materials, in a
designated, clearly labeled, and sealed container.[1]

» Disposal:
o Dispose of the waste through an approved hazardous waste disposal facility.[1]

o Follow all local, state, and federal regulations for hazardous waste disposal.[7] Do not
dispose of it down the drain.[9]

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling 1,2-Ethanediol
monoricinoleate in a laboratory setting.
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Caption: Workflow for Safe Handling of 1,2-Ethanediol Monoricinoleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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